Cas no 64652-35-3 (methyl trans-2-cyanocyclobutanecarboxylate)

Methyl trans-2-cyanocyclobutanecarboxylate is a cyclobutane derivative featuring both cyano and ester functional groups, offering versatile reactivity for synthetic applications. Its rigid cyclobutane ring enhances stereochemical control in reactions, while the electron-withdrawing cyano and ester groups facilitate nucleophilic substitutions and cycloadditions. This compound is particularly valuable in medicinal chemistry and materials science as a building block for complex molecular architectures. The trans-configuration ensures defined spatial orientation, aiding in the design of stereoselective transformations. High purity and stability under standard conditions make it suitable for demanding synthetic workflows. Its balanced reactivity profile allows for selective modifications, enabling tailored applications in fine chemical synthesis.

methyl trans-2-cyanocyclobutanecarboxylate structure

64652-35-3 structure

Product Name:methyl trans-2-cyanocyclobutanecarboxylate

CAS No:64652-35-3

MF:C₇H₉NO₂

MW:139.151861906052

CID:2843972

PubChem ID:13129686

Update Time:2025-10-19

methyl trans-2-cyanocyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

- methyl trans-2-cyanocyclobutanecarboxylate
- 64652-35-3
- methyltrans-2-cyanocyclobutane-1-carboxylate
- methyl trans-2-cyanocyclobutane-1-carboxylate
- DTXSID60520597
- Methyl (1R,2R)-2-cyanocyclobutane-1-carboxylate
- Inchi： 1S/C7H9NO2/c1-10-7(9)6-3-2-5(6)4-8/h5-6H,2-3H2,1H3/t5-,6+/m0/s1
- InChI Key： DTCSMANRUIXQRK-NTSWFWBYSA-N
- SMILES： O(C)C([C@@H]1CC[C@H]1C#N)=O

Computed Properties

Exact Mass: 139.063328530Da
Monoisotopic Mass: 139.063328530Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 50.1Å²

methyl trans-2-cyanocyclobutanecarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLG100453-100MG	methyl trans-2-cyanocyclobutanecarboxylate	64652-35-3	95%	100MG	￥ 1,603.00	2023-03-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLG100453-250MG	methyl trans-2-cyanocyclobutanecarboxylate	64652-35-3	95%	250MG	￥ 2,560.00	2023-03-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLG100453-500MG	methyl trans-2-cyanocyclobutanecarboxylate	64652-35-3	95%	500MG	￥ 4,270.00	2023-03-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLG100453-1G	methyl trans-2-cyanocyclobutanecarboxylate	64652-35-3	95%	1g	￥ 6,402.00	2023-03-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLG100453-5G	methyl trans-2-cyanocyclobutanecarboxylate	64652-35-3	95%	5g	￥ 19,206.00	2023-03-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1546453-100mg	Methyl (1R,2R)-2-cyanocyclobutane-1-carboxylate	64652-35-3	98%	100mg	￥5973.00	2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1546453-250mg	Methyl (1R,2R)-2-cyanocyclobutane-1-carboxylate	64652-35-3	98%	250mg	￥8322.00	2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1546453-500mg	Methyl (1R,2R)-2-cyanocyclobutane-1-carboxylate	64652-35-3	98%	500mg	￥12802.00	2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1546453-1g	Methyl (1R,2R)-2-cyanocyclobutane-1-carboxylate	64652-35-3	98%	1g	￥14937.00	2024-05-05
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